Cas no 2229491-37-4 ((2-methoxy-5-methylphenyl)methyl sulfamate)

• Product Name: (2-methoxy-5-methylphenyl)methyl sulfamate
• CAS No: 2229491-37-4
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 5945277
• PubChem ID: 165845920
• Update Time: 2025-05-24

(2-methoxy-5-methylphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-5-methylphenyl)methyl sulfamate
• EN300-1987743
• 2229491-37-4

• Inchi： 1S/C9H13NO4S/c1-7-3-4-9(13-2)8(5-7)6-14-15(10,11)12/h3-5H,6H2,1-2H3,(H2,10,11,12)
• InChI Key： WXKYDABPDJPOPH-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Additional information on (2-methoxy-5-methylphenyl)methyl sulfamate

Introduction to (2-Methoxy-5-Methylphenyl)Methyl Sulfamate (CAS No. 2229491-37-4)

(2-Methoxy-5-Methylphenyl)Methyl Sulfamate, identified by the CAS number 2229491-37-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a sulfamate group attached to a substituted phenyl ring, which imparts it with distinctive chemical and physical characteristics.

The sulfamate functional group, characterized by the -SO₂-NH-O-R structure, is known for its stability and reactivity under certain conditions. In the case of (2-Methoxy-5-Methylphenyl)Methyl Sulfamate, the phenyl ring is substituted with a methoxy group at the 2-position and a methyl group at the 5-position. These substituents influence the electronic properties of the aromatic ring, making it more electron-rich at specific positions. This feature is crucial for understanding the compound's reactivity and potential applications.

Recent studies have highlighted the importance of sulfamate-containing compounds in various chemical reactions, particularly in organocatalysis and asymmetric synthesis. The ability of sulfamates to act as leaving groups or to participate in nucleophilic substitutions has made them valuable intermediates in drug discovery and agrochemical development. For instance, researchers have explored the use of (2-Methoxy-5-Methylphenyl)Methyl Sulfamate in constructing complex molecular frameworks with high enantioselectivity.

The synthesis of (2-Methoxy-5-Methylphenyl)Methyl Sulfamate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of an appropriate phenol derivative with thionyl chloride or other sulfonating agents, followed by nucleophilic substitution with an amine or ammonium salt. The choice of reagents and solvents plays a critical role in ensuring high yields and purity of the final product.

In terms of physical properties, (2-Methoxy-5-Methylphenyl)Methyl Sulfamate exhibits a melting point that is consistent with other sulfamate derivatives, indicating its stability under thermal conditions. Its solubility in various solvents has also been studied, which is essential for its application in solution-based reactions or formulations.

One of the most promising applications of this compound lies in its potential as an intermediate in pharmaceutical synthesis. The sulfamate group can serve as a bioisostere for other functional groups, offering opportunities for drug developers to explore new therapeutic agents with improved pharmacokinetic profiles. Additionally, its role as a catalyst or ligand in transition metal-catalyzed reactions has been explored, further expanding its utility in modern organic chemistry.

The environmental impact and safety profile of (2-Methoxy-5-Methylphenyl)Methyl Sulfamate have also been subjects of recent investigations. Researchers have assessed its biodegradability and toxicity to aquatic organisms, providing valuable data for risk assessment and industrial safety protocols.

In conclusion, (2-Methoxy-5-Methylphenyl)Methyl Sulfamate (CAS No. 2229491-37-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its reactivity and stability, positions it as an important tool for advancing scientific research and industrial innovation.